![molecular formula C16H17NO2 B1431234 Methyl 6-mesitylpicolinate CAS No. 1384253-80-8](/img/structure/B1431234.png)
Methyl 6-mesitylpicolinate
Overview
Description
Methyl 6-mesitylpicolinate is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Polymerization
Research on bulky phosphino-pyridine ligands, which are structurally related to "Methyl 6-mesitylpicolinate", has shown applications in catalysis, particularly in the polymerization of ethylene. The study by Chen et al. (2003) on palladium and nickel complexes for the catalytic polymerization and oligomerization of ethylene highlights the importance of such compounds in facilitating chemical reactions that are crucial for producing polymers with specific properties. These complexes were characterized by spectral data and X-ray crystallography, demonstrating the potential for "this compound" in catalysis and material science (Chen et al., 2003).
Fluoroalkylation and Synthesis of Fluorinated Compounds
The transition-metal-free radical fluoroalkylation of isocyanides for the synthesis of tri-/di-/monofluoromethylated phenanthridines, as presented by Fang et al. (2017), showcases a methodology that could be applicable to "this compound". This process enables the preparation of fluorinated compounds under mild conditions, using sodium tri-, di-, and monofluoromethanesulfinates as radical fluoroalkylation reagents. Such methodologies are crucial for the synthesis of fluorinated organic compounds, which have widespread applications in pharmaceuticals and agrochemicals (Fang et al., 2017).
Methylation Reactions and Resource Optimization
A comprehensive review on the methylation of C6-8~arene with methanol, including mechanism, catalysts, and kinetic/thermodynamics, by Dong et al. (2022), provides a broad perspective on the significance of methylation reactions in optimizing the resource structure of the petrochemical and coal chemical industry. This review emphasizes the role of catalysis in achieving high selectivity for desired products, such as p-xylene and trimethylbenzene, from methylation reactions. The insights into catalyst preparation strategies and reaction mechanisms could be relevant for exploring the applications of "this compound" in similar contexts (Dong et al., 2022).
Properties
IUPAC Name |
methyl 6-(2,4,6-trimethylphenyl)pyridine-2-carboxylate | |
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InChI |
InChI=1S/C16H17NO2/c1-10-8-11(2)15(12(3)9-10)13-6-5-7-14(17-13)16(18)19-4/h5-9H,1-4H3 | |
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InChI Key |
GBRPCALFNMXATQ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC(=C(C(=C1)C)C2=NC(=CC=C2)C(=O)OC)C | |
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Molecular Formula |
C16H17NO2 | |
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Molecular Weight |
255.31 g/mol | |
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Retrosynthesis Analysis
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